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Compound of Interest

Compound Name:
2-(Morpholine-4-carbonyl)benzoic

acid

Cat. No.: B1345164 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-(Morpholine-4-carbonyl)benzoic
acid

Introduction
2-(Morpholine-4-carbonyl)benzoic acid is a chemical compound with the molecular formula

C12H13NO4[1][2][3]. It belongs to the classes of benzoic acids and morpholines. This guide

provides a comprehensive overview of its physical properties, tailored for researchers,

scientists, and professionals in drug development. The document summarizes key quantitative

data, outlines experimental protocols for property determination, and includes visual workflows

for clarity.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-(Morpholine-4-carbonyl)benzoic
acid is presented below. It is important to note that some of these values are predicted based

on computational models.
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Property Value Source

Molecular Formula C12H13NO4 [1][2][3]

Molecular Weight 235.24 g/mol [1][2][3]

CAS Number 73728-40-2 [1][4]

Boiling Point (Predicted) 464.7 ± 40.0 °C [1]

Density (Predicted) 1.320 ± 0.06 g/cm³ [1][4]

pKa (Predicted) 3.41 ± 0.36 [1][4]

Physical Form Solid [5]

Experimental Protocols
The determination of the physical properties of organic compounds like 2-(Morpholine-4-
carbonyl)benzoic acid involves standardized laboratory procedures[6][7]. Below are detailed

methodologies for key experiments.

Melting Point Determination
The melting point is a critical indicator of a substance's purity[6].

Principle: The temperature at which a solid transitions to a liquid is its melting point. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Vernier Melt Station or similar)[7]

Capillary tubes

Mortar and pestle

Sample of 2-(Morpholine-4-carbonyl)benzoic acid

Procedure:
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Ensure the 2-(Morpholine-4-carbonyl)benzoic acid sample is completely dry and finely

powdered using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a steady rate. As the temperature approaches the expected melting

point, reduce the heating rate to approximately 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample becomes liquid (the end of the

melting range).

Repeat the measurement to ensure accuracy[6].

Sample Preparation Measurement

Dry and powder the sample Pack capillary tube Place in apparatus Heat sample Record melting range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination (for liquids)
While 2-(Morpholine-4-carbonyl)benzoic acid is a solid at room temperature, a general

procedure for determining the boiling point of an organic liquid is described for completeness,

as it is a fundamental physical property[7].

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure[7].

Apparatus:
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Simple distillation apparatus (round-bottom flask, distillation head, condenser, receiving

flask)[7]

Heating mantle

Thermometer

Boiling chips

Procedure:

Place a volume of the liquid sample into a round-bottom flask along with a few boiling chips.

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the vapor temperature[7].

Begin heating the flask.

The temperature will rise and then stabilize as the liquid boils and the vapor condenses. This

stable temperature is the boiling point[7].

Record the temperature range over which the liquid distills.

Assemble distillation apparatus Heat the liquid sample Observe temperature stabilization Record the boiling point

Click to download full resolution via product page

Workflow for Boiling Point Determination.

Solubility Assessment
Principle: The solubility of a compound is determined by its intermolecular interactions with a

solvent. The "like dissolves like" principle is a general guideline, where polar compounds tend

to dissolve in polar solvents and non-polar compounds in non-polar solvents[6].

Apparatus:
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Test tubes

Vortex mixer or stirring rods

A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO),

dichloromethane)

Procedure:

Place a small, measured amount of 2-(Morpholine-4-carbonyl)benzoic acid (e.g., 1-2 mg)

into a series of test tubes.

Add a small volume (e.g., 1 mL) of a different solvent to each test tube.

Agitate the mixture vigorously for a set period.

Observe and record whether the solid dissolves completely, partially, or not at all.

The solubility can be qualitatively described (e.g., soluble, sparingly soluble, insoluble) or

quantitatively determined by finding the mass of solute that dissolves in a given volume of

solvent to create a saturated solution.

Add sample to test tubes

Add various solvents

Agitate the mixtures

Observe and record solubility
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Workflow for Solubility Assessment.

Synthesis
While a detailed synthesis protocol is beyond the scope of this physical properties guide, the

general synthesis of similar compounds often involves the reaction of a benzoic acid derivative

with morpholine. For instance, methods for preparing morpholine benzoate compounds have

been described involving raw materials like 2-trifluoromethanesulfonyl methyl benzoate and

morpholine methyl benzoate under the promotion of an alkali and a palladium catalytic

system[8]. Another related synthesis involves the reaction of an amino acid with chloroacetyl

chloride, followed by cyclization to form a morpholine-2,5-dione structure[9].

Conclusion
This technical guide provides a summary of the known and predicted physical properties of 2-
(Morpholine-4-carbonyl)benzoic acid. The inclusion of standardized experimental protocols

offers a practical framework for the empirical determination and verification of these properties

in a laboratory setting. The provided workflows aim to enhance the reproducibility of these

fundamental characterization experiments, which are crucial for applications in research and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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